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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Kgp-IN-1
Cat. No.: S12899788

The table below summarizes the key information available for Kgp-IN-1 hydrochloride.

Property Description

Name Kgp-IN-1 hydrochloride

CAS Number 2097865-47-7 [1]

Molecular Formula C19H25CIFaN4Os [1]

Molecular Weight 468.87 g/mol [1]

Supplier MedChemExpress (MCE) [1]

Primary Stated Target Arginine-specific gingipain (Rgp) [1]
Source Patent W02017201322A1, compound 13-R [1]
Physical Form White to off-white solid [1]

Solubility 125 mg/mL in DMSO (266.60 mM) [1]

Critical Note on Target Specificity
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The commercial information for Kgp-IN-1 hydrochloride explicitly defines it as an arginine-specific
gingipain (Rgp) inhibitor [1]. This is a crucial point of confusion, as the name "Kgp-IN-1" suggests it
should inhibit the lysine-specific gingipain (Kgp). You must verify the true specificity of this compound

through primary literature before designing any experiments, as its name appears to be misleading.

Biological Context of Gingipains

To illustrate the potential therapeutic rationale for developing a Kgp inhibitor, the diagram below shows the

role of Kgp in the pathogenesis of Porphyromonas gingivalis, based on general scientific research [2] [3].

Kgp Role in Pathogenesis

(P. gingivalis Infection]

e.g., Degrades IFN signaling components

(Immune Response Dysregulaﬁon) (Impairment of Antiviral Defense)
(Enhanced Viral Infection (e.g., HSV—l))
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Compound Identification and Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12899788#kgp-in-1-foundational-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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